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Compound of Interest

Compound Name: C14H7NaO7S

Cat. No.: B15546188 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

handling Alizarin Red S (C14H7NaO7S), including comprehensive operational and disposal

plans.

Chemical Identification and Hazards

Alizarin Red S, with the chemical formula C14H7NaO7S, is also known as Mordant Red 3,

Alizarine S, and Sodium alizarinesulfonate[1][2]. It is crucial to recognize the potential hazards

associated with this chemical to ensure safe handling. Alizarin Red S is classified as an irritant

and can cause skin irritation, serious eye irritation, and may cause respiratory irritation[1][3][4]

[5].

Hazard Classification:

Hazard Class Category GHS Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[1]

[3][4]

Eye Irritation 2A
H319: Causes serious eye

irritation[1][3][4]

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation[1][3][4]
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Personal Protective Equipment (PPE)
When handling Alizarin Red S, appropriate personal protective equipment is the first line of

defense to minimize exposure and ensure personal safety. The following PPE is mandatory:

PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

[3].

Hand Protection Chemical-resistant gloves

Wear suitable gloves tested

according to EN 374.

Regularly inspect gloves for

any signs of degradation or

contamination.

Body Protection Protective Clothing
Lab coat or coveralls to

prevent skin contact[6].

Respiratory Protection Dust Mask or Respirator

Use a particulate filter device

(EN 143) if dust formation is

likely. In case of significant

aerosol generation or spills, a

respirator may be

necessary[7].

Operational and Handling Protocols
Adherence to strict operational protocols is essential to maintain a safe laboratory environment

when working with Alizarin Red S.

Engineering Controls:

Ventilation: Always handle Alizarin Red S in a well-ventilated area[1][3]. Use of a chemical

fume hood is recommended to minimize inhalation exposure.

Safe Handling Practices:
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Avoid contact with skin and eyes[1][3].

Avoid the formation of dust and aerosols[3].

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used[8].

Wash hands thoroughly after handling[2].

Keep containers tightly closed when not in use[1][3].

Store in a dry, cool, and well-ventilated place away from incompatible materials such as

strong oxidizing agents[3][9].

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist[2][4].

Skin Contact

Immediately wash the affected area with soap

and plenty of water for 15-20 minutes. Remove

contaminated clothing and wash it before reuse.

Seek medical advice if irritation develops or

persists[3][4].

Eye Contact

Rinse cautiously with water for at least 15-20

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention[2][3][4].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately[3].

Spill and Disposal Plan
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A clear and concise plan for managing spills and disposing of waste is critical to prevent

environmental contamination and ensure the safety of all laboratory personnel.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains[3].

Clean-up: For minor spills, use a damp towel to wipe up the solid material to avoid

generating dust. For larger spills, use dry clean-up procedures. Collect the spilled material

and place it in a suitable, labeled container for disposal[2][8][10].

Decontaminate: Wash the spill site thoroughly after material pickup is complete[2].

Waste Disposal:

Dispose of Alizarin Red S and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or disposed of in a sanitary landfill[3].

Experimental Workflow: Safe Handling of Alizarin
Red S
The following diagram outlines the standard operating procedure for the safe handling of

Alizarin Red S in a laboratory setting.
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Safe Handling and Disposal Workflow for Alizarin Red S

Preparation

Handling

Cleanup & Disposal Emergency Procedures

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace (Fume Hood)

Weigh and Prepare Alizarin Red S Solution

Perform Experiment

Decontaminate Glassware and Surfaces In Case of Spill, Follow Spill Response Protocol In Case of Exposure, Follow First Aid Measures

Dispose of Waste in Labeled Containers

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of Alizarin Red S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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